Cas no 145209-21-8 (3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate)
3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate is a versatile aryl triflate derivative used as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, and Heck couplings. Its electron-withdrawing nitro and triflate groups enhance reactivity, facilitating efficient bond formation in complex molecule construction. The compound’s stability under anhydrous conditions ensures reliable handling and storage. Its structural features make it valuable in pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required. The triflate group acts as an excellent leaving group, enabling high-yield transformations. This reagent is particularly useful in palladium-catalyzed reactions, offering selectivity and compatibility with diverse reaction conditions.
145209-21-8 structure
Product Name:3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate
CAS No:145209-21-8
MF:C8H6F3NO5S
MW:285.197151660919
CID:2857888
PubChem ID:15869552
Update Time:2025-06-06
3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate
- AKOS037655296
- 145209-21-8
- MFCD25541870
- 3-Methyl-2-nitrophenyltrifluoromethanesulphonate
- (3-methyl-2-nitrophenyl) trifluoromethanesulfonate
- trifluoromethanesulfonic acid 3-methyl-2-nitrophenyl ester
- 3-Methyl-2-nitrophenyl trifluoromethanesulfonate
- PS-10406
- 2-Nitro-m-tolyl triflate
- SCHEMBL5201324
- Methanesulfonic acid, 1,1,1-trifluoro-, 3-methyl-2-nitrophenyl ester
-
- Inchi： 1S/C8H6F3NO5S/c1-5-3-2-4-6(7(5)12(13)14)17-18(15,16)8(9,10)11/h2-4H,1H3
- InChI Key： VDOLNKPQOQPEFX-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=C(C)C=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 284.99187795Da
- Monoisotopic Mass: 284.99187795Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 97.6Ų
3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M340750-10mg |
3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate |
145209-21-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M340750-50mg |
3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate |
145209-21-8 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M340750-100mg |
3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate |
145209-21-8 | 100mg |
$ 115.00 | 2022-06-03 | ||
| Apollo Scientific | PC500110-250mg |
3-Methyl-2-nitrophenyl trifluoromethanesulphonate |
145209-21-8 | 250mg |
£23.00 | 2024-07-28 | ||
| Apollo Scientific | PC500110-1g |
3-Methyl-2-nitrophenyl trifluoromethanesulphonate |
145209-21-8 | 1g |
£60.00 | 2024-07-28 | ||
| 1PlusChem | 1P001L4V-250mg |
Methanesulfonic acid, 1,1,1-trifluoro-, 3-methyl-2-nitrophenyl ester |
145209-21-8 | 250mg |
$68.00 | 2023-12-21 | ||
| 1PlusChem | 1P001L4V-1g |
Methanesulfonic acid, 1,1,1-trifluoro-, 3-methyl-2-nitrophenyl ester |
145209-21-8 | 1g |
$120.00 | 2023-12-21 | ||
| A2B Chem LLC | AA73247-250mg |
2-Nitro-m-tolyl triflate |
145209-21-8 | 250mg |
$74.00 | 2024-04-20 | ||
| A2B Chem LLC | AA73247-1g |
2-Nitro-m-tolyl triflate |
145209-21-8 | 1g |
$127.00 | 2024-04-20 |
3-Methyl-2-Nitrophenyl Trifluoromethanesulphonate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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